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Compound of Interest

Compound Name: 2,4,6-Trimethylphenol-D11

Cat. No.: B1472758 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of 2,4,6-Trimethylphenol-D11, ensuring the safety of laboratory personnel and

compliance with environmental regulations. As a deuterated analog of 2,4,6-trimethylphenol

(also known as mesitol), its chemical hazards are comparable to the non-labeled compound.

The primary hazards include corrosivity, toxicity, and environmental harm.[1][2][3]

Immediate Safety and Handling Precautions
Before handling 2,4,6-Trimethylphenol-D11, it is imperative to work in a well-ventilated area,

preferably within a chemical fume hood.[4][5] Always wear appropriate Personal Protective

Equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles or a face

shield.[6][7] An eyewash station and safety shower must be readily accessible.[5]

Step-by-Step Disposal Procedure
The disposal of 2,4,6-Trimethylphenol-D11 and materials contaminated with it must be

handled as hazardous waste.[6][8] Under no circumstances should this chemical or its waste

be disposed of down the sink or in regular trash.[4][5]

Waste Segregation and Collection:

Solid Waste: Collect solid 2,4,6-Trimethylphenol-D11 waste, along with contaminated

items such as pipette tips, gloves, and absorbent pads, in a designated, puncture-proof,

and sealable container.[4]
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Liquid Waste: If the compound is in a solution, collect it in a compatible, leak-proof

container designed for liquid hazardous waste.[9] Do not mix with other waste streams

unless explicitly permitted by your institution's safety protocols.[7]

Container Labeling:

Clearly label the waste container with the words "Hazardous Waste".[10]

The label must also include the full chemical name: "2,4,6-Trimethylphenol-D11" and

identify its hazardous properties (e.g., Corrosive, Toxic).[4]

Storage of Waste:

Keep the hazardous waste container tightly sealed at all times, except when adding waste.

[4][9]

Store the container in a cool, well-ventilated, and designated secondary containment area

away from incompatible materials.[5]

Arranging for Final Disposal:

Once the waste container is nearly full (approximately 90% capacity), arrange for its

disposal.[4][9]

Contact your institution's Environmental Health & Safety (EHS) department or a licensed

chemical waste disposal service to schedule a pickup.[7][8][11]

Spill and Emergency Procedures
In the event of a spill, the response should be swift and cautious.

Small Spills: For minor spills, wear appropriate PPE, absorb the material with an inert

absorbent like vermiculite or sand, and collect it into the hazardous waste container.[1][6]

Large Spills: For larger spills, evacuate the area immediately and alert your institution's EHS

or emergency response team.[6]
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In case of personal exposure, rinse the affected skin or eyes with copious amounts of water for

at least 15 minutes and seek immediate medical attention.[1][2]

Chemical Hazard and Property Data
The following table summarizes key hazard and identification data for 2,4,6-Trimethylphenol,

which should be considered analogous for its deuterated form.

Property Value References

CAS Number
362049-45-4 (D11) / 527-60-6

(Unlabeled)
[12][13]

Molecular Formula C₉D₁₁HO [12]

GHS Hazard Statements

H302 (Harmful if swallowed),

H312 (Harmful in contact with

skin), H314 (Causes severe

skin burns and eye damage),

H317 (May cause an allergic

skin reaction), H335 (May

cause respiratory irritation),

H373 (May cause damage to

organs through prolonged or

repeated exposure), H411

(Toxic to aquatic life with long

lasting effects)

[2]

Signal Word Danger [1][2]

Disposal Classification Hazardous Waste [6][8]

Disposal Workflow Diagram
The following diagram illustrates the logical steps for the proper disposal of 2,4,6-
Trimethylphenol-D11.
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Caption: Workflow for the safe disposal of 2,4,6-Trimethylphenol-D11.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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